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Compound of Interest

Compound Name: 2,5-Diiodopyrazine

Cat. No.: B123192 Get Quote

An In-depth Technical Guide to the Safe Handling of 2,5-Diiodopyrazine

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for

2,5-Diiodopyrazine, a dihalo-substituted pyrazine derivative used in chemical synthesis.[1]

The information is compiled from safety data sheets and chemical databases to ensure that

researchers, scientists, and drug development professionals can work with this compound in a

safe and informed manner.

Chemical Identification and Properties
2,5-Diiodopyrazine is a solid organic compound. Its key physical and chemical properties are

summarized below.
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Property Value Reference

Chemical Name 2,5-Diiodopyrazine [1]

Synonyms Pyrazine, 2,5-diiodo- [1]

CAS Number 1093418-77-9 [1]

Molecular Formula C₄H₂I₂N₂ [1]

Molecular Weight 331.88 g/mol [1]

Appearance Solid (Form not specified) N/A

Melting Point 141 °C [1]

Boiling Point 318.3 ± 37.0 °C (Predicted) [1]

Density 2.765 ± 0.06 g/cm³ (Predicted) [1]

Chemical Stability

Stable under standard ambient

conditions (room temperature).

[2]

[2]

Hazard Identification and GHS Classification
2,5-Diiodopyrazine is classified as a hazardous substance under the Globally Harmonized

System (GHS). The primary hazards are related to irritation.[2][3]
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GHS
Classification

Category
Hazard
Statement

Pictogram Signal Word

Skin Irritation Category 2
H315: Causes

skin irritation

GHS07

(Exclamation

Mark)

Warning

Eye Irritation Category 2A

H319: Causes

serious eye

irritation

GHS07

(Exclamation

Mark)

Warning

Specific target

organ toxicity —

single exposure

Category 3

(Respiratory

system)

H335: May

cause respiratory

irritation

GHS07

(Exclamation

Mark)

Warning

Acute Toxicity,

Oral (Potential)
Category 4

H302: Harmful if

swallowed

GHS07

(Exclamation

Mark)

Warning

Note: The GHS classification is based on available safety data sheets.[1][2][3] The GHS07

pictogram represents hazards such as skin and eye irritation, skin sensitization, acute toxicity

(harmful), narcotic effects, and respiratory tract irritation.[4]

Safe Handling and Experimental Protocols
Adherence to strict safety protocols is mandatory when handling 2,5-Diiodopyrazine to

minimize exposure and risk.

General Handling Protocol
This protocol outlines the standard procedure for handling 2,5-Diiodopyrazine in a laboratory

setting.

Risk Assessment: Before starting any work, perform a risk assessment specific to the

planned experiment, considering the quantities used and the nature of the procedure.

Engineering Controls: Always handle the compound in a well-ventilated area, preferably

within a certified chemical fume hood.[2][3]
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Personal Protective Equipment (PPE): Wear appropriate PPE as detailed in Section 4. This

includes, at a minimum, a lab coat, safety goggles, and chemical-resistant gloves.[2][5]

Dispensing: When weighing or transferring the solid, avoid generating dust.[3][5] Use

techniques such as weighing on a tared, contained surface within the fume hood.

Operational Hygiene: Do not eat, drink, or smoke in the area where the chemical is handled.

[6] Wash hands and any exposed skin thoroughly after handling.[2][3] Immediately change

any contaminated clothing.

Storage: Keep the container tightly closed and store it in a dry, cool, and well-ventilated

place.[3][5] The recommended storage temperature is -20 °C, and the material is noted to be

moisture-sensitive.[3] Store locked up.[3]

Spill Cleanup Protocol
In the event of a spill, follow these procedures immediately.

Evacuate: Evacuate non-essential personnel from the immediate spill area.

Ventilate: Ensure the area is well-ventilated, but avoid actions that could cause the dust to

become airborne.

Containment: Prevent the spill from spreading or entering drains or water systems.[5][7]

Personal Protection: Don appropriate PPE, including respiratory protection if significant dust

is present.[5]

Cleanup: Carefully sweep or scoop up the solid material and place it into a suitable, labeled

container for disposal.[5] Avoid actions that generate dust.

Decontamination: Clean the affected area thoroughly.

Disposal: Dispose of the waste material through an approved waste disposal plant.[3]
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Diagram 1: Spill Response Workflow for 2,5-Diiodopyrazine
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Diagram 1: Spill Response Workflow
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The selection of appropriate PPE is critical to prevent skin, eye, and respiratory exposure.

Eye/Face Protection: Wear chemical safety goggles or a face shield as described by OSHA's

eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[6]

Skin Protection:

Gloves: Wear impervious, chemical-resistant gloves. It is important to inspect gloves

before use and follow the manufacturer's instructions regarding permeability and

breakthrough time.[5]

Body Protection: Wear a long-sleeved lab coat or other protective clothing to prevent skin

contact.[5]

Respiratory Protection: If dust is generated or ventilation is inadequate, use a NIOSH/MSHA-

approved respirator. In danger areas, a self-contained breathing apparatus may be required.

[3]
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Diagram 3: First-Aid Response Flowchart
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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